2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide

• IUPAC Name: 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C25H26N4O2S/c30-22(26-18-11-5-2-6-12-18)16-32-25-28-20-14-8-7-13-19(20)23-27-21(24(31)29(23)25)15-17-9-3-1-4-10-17/h1,3-4,7-10,13-14,18,21H,2,5-6,11-12,15-16H2,(H,26,30)
• InChI Key: BXWBMYGEWXQTFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC5=CC=CC=C5
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol

Description

The compound “2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Molecular Structure Analysis

The molecular structure of “2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide” contains total 60 bond(s); 38 non-H bond(s), 22 multiple bond(s), 7 rotatable bond(s), 4 double bond(s), 18 aromatic bond(s), 1 five-membered ring(s), 4 six-membered ring(s), 1 nine-membered ring(s), 1 ten-membered ring(s), 1 secondary amide(s).

Scientific Research Applications

Synthesis and Biological Activity

2-[(2-Benzyl-3-Oxo-2H-Imidazo[1,2-C]Quinazolin-5-Yl)Sulfanyl]-N-Cyclohexylacetamide, due to its complex structural framework, has garnered attention in synthetic chemistry and pharmacological research. This compound is part of a broader class of sulfanyl-substituted quinazolinones, which have been synthesized and evaluated for their biological activities. Markosyan et al. (2015) synthesized a series of 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones, demonstrating significant anti-monoamine oxidase and antitumor activity for several of the synthesized compounds (Markosyan, Gabrielyan, Arsenyan, & Sukasyan, 2015). This research highlights the potential therapeutic applications of these compounds, including the one , in treating mood disorders and cancer.

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal properties of sulfanyl-substituted quinazolinones have also been a focal point of research. Anisetti and Reddy (2012) reported on the synthesis of novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones, showing significant biological activity against various standard strains. This study underscores the potential of these compounds, including 2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide, in developing new antimicrobial and antifungal agents (Anisetti & Reddy, 2012).

Antiviral Activities

In the realm of antiviral research, novel quinazolinone derivatives have been synthesized and evaluated for their efficacy against a range of respiratory and biodefense viruses. Selvam et al. (2007) designed and synthesized 2,3-disubstituted quinazolin-4(3H)-ones, which were screened for antiviral activity against influenza A, severe acute respiratory syndrome coronavirus, dengue, yellow fever, and other viruses. Their findings highlight the potential application of quinazolinone derivatives in antiviral therapy, including against emergent pathogens (Selvam, Vijayalakshimi, Smee, Gowen, Julander, Day, & Barnard, 2007).

Antiulcer Activity

The antiulcer potential of sulfanyl-substituted quinazolinones has been explored, with compounds demonstrating significant activity against various ulcer models in rat studies. Patil, Ganguly, and Surana (2010) synthesized 2-[5-substituted-1-H-benzo(d)imidazol-2-yl sulfinyl]methyl-3-substituted quinazoline-4-(3H) ones and tested them for antiulcer activity, revealing higher activity for some compounds compared to the standard omeprazole. This research suggests a promising avenue for developing new antiulcer medications from quinazolinone derivatives (Patil, Ganguly, & Surana, 2010).

Future Directions

The future directions for “2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-cyclohexylacetamide” and similar compounds lie in their potential for the development of new drugs. With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a need for the development of new drugs that overcome these problems. Imidazole derivatives, due to their broad range of chemical and biological properties, can act as a remedy for the development of novel drugs.